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Compound of Interest

Compound Name: Triethyl orthobenzoate

Cat. No.: B167694 Get Quote

FOR IMMEDIATE RELEASE

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This document provides essential, immediate safety and

logistical information for the handling of Triethyl orthobenzoate, including detailed operational

and disposal plans. Our goal is to be your preferred source for laboratory safety and chemical

handling information, building trust by providing value beyond the product itself.

Essential Safety Information at a Glance
Triethyl orthobenzoate is a combustible liquid that can cause skin and serious eye irritation,

and may cause respiratory irritation.[1] It is harmful if swallowed.[2] Adherence to proper safety

protocols is crucial to minimize risks in the laboratory.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Triethyl orthobenzoate.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical safety goggles

compliant with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166 are

required.[3] A face shield may

be necessary for splash

hazards.[4]

Hand Protection Chemical-Resistant Gloves

Nitrile rubber gloves are

recommended.[2] It is crucial

to consult the glove

manufacturer's chemical

resistance data for specific

breakthrough times and to

inspect gloves for any signs of

degradation before use.

Body Protection Protective Clothing

A lab coat or other protective

clothing should be worn to

prevent skin contact.[2][4] For

larger scale operations,

chemical-resistant suits and

boots may be required.[4]

Respiratory Protection Vapor Respirator In well-ventilated areas,

respiratory protection may not

be necessary under normal

use conditions.[2] For

situations with potential for

inhalation exposure, such as in

poorly ventilated areas or

during spills, a NIOSH/MSHA

or European Standard EN 136

approved respirator with an

organic vapor (OV) cartridge is

recommended.[2][5] A type
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ABEK (EN14387) filter

provides broader protection.[5]

Physical and Chemical Properties
Property Value

CAS Number 1663-61-2

Molecular Formula C13H20O3

Molecular Weight 224.30 g/mol

Appearance Clear Liquid

Boiling Point 239 - 241 °C / 462.2 - 465.8 °F

Flash Point 96 - 97 °C / 204.8 - 206.6 °F (closed cup)[1][2]

Density 0.991 g/mL at 25 °C

Operational Plans: From Handling to Disposal
Adherence to standardized operating procedures is critical for the safe handling and storage of

Triethyl orthobenzoate.

Handling Procedures
Ventilation: Always handle Triethyl orthobenzoate in a well-ventilated area, preferably in a

chemical fume hood.[4]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.[4] Do not breathe vapors or mists.[3]

Grounding: For transfers of larger quantities, ground and bond containers and receiving

equipment to prevent static discharge.[6]

Hygiene: Wash hands thoroughly after handling.[4]

Storage Procedures
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Container: Keep the container tightly closed.[3][4]

Location: Store in a cool, dry, and dark place.[4] The storage area should be well-ventilated.

Incompatibilities: Store away from strong oxidizing agents and strong acids.[2][3] This

chemical is moisture-sensitive and decomposes in contact with water.[2][3]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[6]

Disposal Plan
All waste materials must be disposed of in accordance with federal, state, and local

regulations.[4][6]

Unused Product: If recycling is not possible, disposal may be carried out in a chemical

incinerator equipped with an afterburner and scrubber.[4]

Contaminated Materials: Absorbent materials used for spills and contaminated PPE should

be placed in a sealed, labeled container for hazardous waste disposal.

Containers: Handle uncleaned containers as you would the product itself.[6] Do not reuse

empty containers.

Emergency Procedures: Spills and First Aid
Immediate and appropriate response to emergencies can significantly mitigate potential harm.

Spill Response Workflow
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Chemical Spill Response Workflow

1. Evacuate Area

2. Ensure Ventilation

Isolate the hazard

3. Don Appropriate PPE

Protect personnel

4. Contain the Spill

Prevent spreading

5. Absorb with Inert Material

Use sand, vermiculite, or earth

6. Collect and Containerize

Use non-sparking tools

7. Decontaminate Area

Clean spill surface

8. Dispose of Waste

Follow regulations

9. Report the Incident

Document for safety records

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a Triethyl orthobenzoate spill.
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First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.[2][3]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops or persists.[2][3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[2]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Call a physician or poison control center immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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